Cas no 121582-53-4 (Methyl 4-hydroxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate)

• Product Name: Methyl 4-hydroxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
• CAS No: 121582-53-4
• MF: C₁₂H₁₀N₂O₄
• MW: 246.218802928925
• CID: 2191838
• Update Time: 2023-08-07

Methyl 4-hydroxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylic acid, 1,6-dihydro-4-hydroxy-6-oxo-1-phenyl-, methyl ester
• methyl 2-phenyl-5-hydroxy-3-oxo-2,3-dihydropyridazine-6-carboxylate
• Methyl 4-hydroxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
• methyl 4-hydroxy-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxylate
• Oprea1_773054
• MLS000696253
• PKKHFXIPQXUWGN-UHFFFAOYSA-N
• HMS2631L10
• SMR000333356
• 5-hydroxy-6-methoxycarbonyl-2-phenyl-pyridazin-3(2h)-one
• 1,6-Dihydro-4-hydroxy-6-oxo-1-(phenyl)pyridazine-3-carboxylic acid methyl ester
• 4-hydroxy-6-oxo-1-phenyl-1,6-dihydropyridazine

• Inchi： 1S/C12H10N2O4/c1-18-12(17)11-9(15)7-10(16)14(13-11)8-5-3-2-4-6-8/h2-7,15H,1H3
• InChI Key： PKKHFXIPQXUWGN-UHFFFAOYSA-N
• SMILES： OC1=CC(N(C2C=CC=CC=2)N=C1C(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 422
• Topological Polar Surface Area: 79.2